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Compound Focus: Disodium pamoate monohydrate

CAS No.: 71607-30-2

Cat. No.: S949911

Get Quote

Pamoic Acid Disodium Salt: Properties and Data

The following table consolidates the available chemical, biological, and safety information for pamoic acid

disodium salt.

Property
Category

Details for Pamoic Acid Disodium Salt

Chemical
Structure

4,4'-Methylenebis(3-hydroxy-2-naphthalenecarboxylic acid) disodium salt [1] [2]

CAS Number 6640-22-8 [3] [4]

Molecular
Formula

C23H14Na2O6 [1] [2]

Molecular Weight 432.33 g/mol [1] [2] [4]

Physical Form Pale yellow to yellow powder [3]

Solubility Soluble in water (100 mM) and DMSO (75 mM) [2]; 43 g/L in water at 20°C [3]
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Property
Category

Details for Pamoic Acid Disodium Salt

Storage Desiccate at room temperature [1] [3] [2]

Biological
Activity

Potent GPR35 agonist [5] [1] [6]. Induces β-arrestin2 recruitment, receptor
internalization, and activates ERK1/2 signaling [1] [6]. Exhibits antinociceptive

effects in a mouse visceral pain model [1] [6].

Key Experimental
EC50

β-arrestin2 recruitment: 22 nM; ERK1/2 activation: 65 nM [1] [2]

Safety (Hazard
Statements)

H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious

eye irritation), H335 (May cause respiratory irritation) [3]

Experimental Insights into Pamoic Acid Disodium Salt

The key findings on the biological activity of pamoic acid disodium salt come from a seminal 2010 study by

Zhao et al. [6]. Here is a summary of the critical experimental protocols and findings:

Discovery Context: The activity was discovered during a screen of the Prestwick Chemical library of

marketed drugs and bioactive compounds, designed to identify activators of the orphan receptor
GPR35 using a β-arrestin2 (β-arr2) recruitment assay [6].

Key Finding: The study revealed that pamoic acid itself is a potent GPR35 agonist, contrary to its
traditional classification as an "inactive" pharmaceutical ingredient used to modify drug solubility and

release profiles [5] [6].
Signaling Pathway: The research demonstrated that pamoic acid activates GPR35, which is coupled

to Gi/o-type G proteins. This activation leads to several downstream effects [5] [6]. The diagram
below illustrates this signaling pathway and the experimental workflow used to discover it.
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Suggestions for Further Research

Since data on "calcium pamoate" was not available in the search, you may need to investigate the following

areas to build a complete comparison:
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Verify the Compound Name: Confirm the exact chemical nomenclature. "Calcium pamoate" may be

a hypothetical or less common salt form.
Explore Broader Literature: Search for scientific papers on the pre-formulation of pamoate salts

with different cations (e.g., calcium, zinc, magnesium) to understand general trends in how the cation
affects properties like solubility and stability.

Practical Sourcing: Pamoic acid disodium salt is readily available from multiple major chemical
suppliers (e.g., Sigma-Aldrich, Tocris, TCI) [3], which typically provide detailed certificates of analysis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Pamoic acid disodium salt | CAS 6640-22-8 [tocris.com]

2. Pamoic acid disodium salt (CAS 6640-22-8) [rndsystems.com]

3. | 6640-22-8 Pamoic acid disodium salt [chemicalbook.com]

4. | CAS 6640-22-8 | SCBT - Santa Cruz... Pamoic acid disodium salt [scbt.com]

5. Mind Your Salts: When the Inactive Constituent Isn't [sciencedirect.com]

6. Targeting of the Orphan Receptor GPR35 by Pamoic Acid [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [pamoic acid disodium salt vs calcium pamoate properties].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b949911#pamoic-acid-disodium-salt-vs-calcium-pamoate-

properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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